N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine

• IUPAC Name: N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine
• InChI: InChI=1S/C12H13ClN6/c1-2-19-7-16-11(13)10(19)6-14-9-3-8-4-17-18-12(8)15-5-9/h3-5,7,14H,2,6H2,1H3,(H,15,17,18)
• InChI Key: ZCTDUZALVURTSN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NC(=C1CNC2=CN=C3C(=C2)C=NN3)Cl
• Molecular Formula: C12H13ClN6
• Molecular Weight: 276.72 g/mol

Description

N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine involves the inhibition of specific enzymes involved in the processes of cancer cell growth, neurological disorders, and inflammation. The compound binds to the active site of these enzymes, preventing them from carrying out their normal functions.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. The compound has been shown to reduce the growth of cancer cells, decrease inflammation, and improve neurological function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine in lab experiments is its specificity for certain enzymes, making it a useful tool for studying their functions. However, one limitation is that the compound may have off-target effects on other enzymes or proteins, leading to potential complications in experiments.

Future Directions

There are several future directions for research on N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine. One direction is to further investigate its potential as a cancer therapy, including its efficacy and safety in clinical trials. Another direction is to study its effects on other neurological disorders, such as Alzheimer's disease. Additionally, research could focus on developing more specific and potent inhibitors of the enzymes targeted by this compound.

Synthesis Methods

The synthesis of N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine involves the reaction of 5-chloro-3-ethylimidazole-4-carbaldehyde with 2-amino-3-cyanopyridine in the presence of a base, followed by reduction with sodium borohydride. The compound can be purified through column chromatography.

Scientific Research Applications

N-[(5-chloro-3-ethylimidazol-4-yl)methyl]-1H-pyrazolo[3,4-b]pyridin-5-amine has been studied for its potential applications in various fields of scientific research, including cancer therapy, neurological disorders, and inflammation. The compound has been shown to inhibit the activity of certain enzymes involved in these processes, making it a promising candidate for drug development.